Cas no 260-35-5 (Benzo[g]phthalazine)

Benzo[g]phthalazine structure
Benzo[g]phthalazine structure
Product Name:Benzo[g]phthalazine
CAS No:260-35-5
MF:C12H8N2
MW:180.205322265625
CID:256772
PubChem ID:12867025
Update Time:2025-04-19

Benzo[g]phthalazine Chemical and Physical Properties

Names and Identifiers

    • Benzo[g]phthalazine
    • 2,3-Diazaanthracene
    • 260-35-5
    • DTXSID70511890
    • SCHEMBL8606886
    • Inchi: 1S/C12H8N2/c1-2-4-10-6-12-8-14-13-7-11(12)5-9(10)3-1/h1-8H
    • InChI Key: YMRMWSXLJHDGQT-UHFFFAOYSA-N
    • SMILES: N1C=C2C=C3C=CC=CC3=CC2=CN=1

Computed Properties

  • Exact Mass: 180.06884
  • Monoisotopic Mass: 180.068748264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • Density: 1.250±0.06 g/cm3(Predicted)
  • Melting Point: 203-204 °C(Solv: ethanol (64-17-5))
  • Boiling Point: 436.2±14.0 °C(Predicted)
  • PSA: 25.78
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